Cas no 2680746-01-2 (benzyl N-(5-bromopyridin-2-yl)-N-2-(2-hydroxyethoxy)ethylcarbamate)

• Product Name: benzyl N-(5-bromopyridin-2-yl)-N-2-(2-hydroxyethoxy)ethylcarbamate
• CAS No: 2680746-01-2
• MF: C₁₇H₁₉BrN₂O₄
• MW: 395.247763872147
• CID: 5627040
• PubChem ID: 165921963
• Update Time: 2025-10-19

benzyl N-(5-bromopyridin-2-yl)-N-2-(2-hydroxyethoxy)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28302961
• benzyl N-(5-bromopyridin-2-yl)-N-[2-(2-hydroxyethoxy)ethyl]carbamate
• 2680746-01-2
• benzyl N-(5-bromopyridin-2-yl)-N-2-(2-hydroxyethoxy)ethylcarbamate

• Inchi： 1S/C17H19BrN2O4/c18-15-6-7-16(19-12-15)20(8-10-23-11-9-21)17(22)24-13-14-4-2-1-3-5-14/h1-7,12,21H,8-11,13H2
• InChI Key： UAIJCSXWDGXUAB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)N(C(=O)OCC1C=CC=CC=1)CCOCCO

Computed Properties

• Exact Mass: 394.05282g/mol
• Monoisotopic Mass: 394.05282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.9Ų

Additional information on benzyl N-(5-bromopyridin-2-yl)-N-2-(2-hydroxyethoxy)ethylcarbamate

Benzyl N-(5-Bromopyridin-2-yl)-N-2-(2-Hydroxyethoxy)ethylcarbamate: A Comprehensive Overview

The compound with CAS No 2680746-01-2, known as benzyl N-(5-bromopyridin-2-yl)-N-2-(2-hydroxyethoxy)ethylcarbamate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a benzyl group with a pyridine ring and a hydroxyethoxy substituent, making it a versatile molecule with potential applications in drug design and material science.

Benzyl N-(5-bromopyridin-2-yl)-N-2-(2-hydroxyethoxy)ethylcarbamate is characterized by its intricate molecular architecture, which includes a brominated pyridine ring (5-bromopyridin-2-yl) attached to a carbamate group via an ethyl chain. The presence of the hydroxyethoxy group introduces hydrophilic properties to the molecule, enhancing its solubility in polar solvents and potentially improving its bioavailability when used in pharmaceutical applications.

Recent studies have highlighted the importance of benzyl N-(5-bromopyridin-2-yl)-N-2-(2-hydroxyethoxy)ethylcarbamate in the development of new drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to create nanocarriers that can encapsulate and deliver therapeutic agents to specific targets within the body. This application is particularly promising in the context of targeted cancer therapy, where precise drug delivery is crucial for minimizing side effects and maximizing therapeutic efficacy.

The synthesis of benzyl N-(5-bromopyridin-2-yl)-N-2-(2-hydroxyethoxy)ethylcarbamate involves a multi-step process that begins with the bromination of pyridine derivatives. This step is critical for introducing the bromine atom at the 5-position of the pyridine ring, which is essential for the molecule's reactivity and functionality. Subsequent steps involve the formation of the carbamate linkage and the introduction of the hydroxyethoxy group, which are carried out under controlled conditions to ensure high yields and purity.

One of the most exciting developments related to benzyl N-(5-bromopyridin-2-yl)-N-2-(2-hydroxyethoxy)ethylcarbamate is its potential use in creating advanced materials for electronic applications. Scientists have investigated its ability to form self-assembled monolayers on various substrates, which could be utilized in the fabrication of high-performance sensors and electronic devices. These applications leverage the molecule's unique electronic properties and surface chemistry, making it a valuable component in nanotechnology research.

In addition to its practical applications, benzyl N-(5-bromopyridin-2-yl)-N-2-(2-hydroxyethoxy)ethylcarbamate has also been studied for its role in fundamental chemical research. Researchers have examined its reactivity under various conditions, shedding light on its potential as an intermediate in organic synthesis reactions. This understanding is crucial for expanding the scope of organic chemistry and developing new synthetic pathways for complex molecules.

Recent advancements in computational chemistry have further enhanced our understanding of benzyl N-(5-bromopyridin-2-yl)-N-2-(2-hydroxyethoxy)ethylcarbamate's properties. By employing quantum mechanical calculations and molecular dynamics simulations, scientists have been able to predict its behavior under different environmental conditions and optimize its performance in various applications. These computational tools have proven invaluable in accelerating drug discovery and materials science research.

The environmental impact of benzyl N-(5-bromopyridin-2-yl)-N-2-(hydroxyethoxy)ethylcarbamate has also been a topic of interest among researchers. Studies have focused on its biodegradability and toxicity profiles, with particular emphasis on minimizing any adverse effects on ecosystems during its production or use. These efforts align with global initiatives aimed at promoting sustainable chemistry practices and reducing environmental pollution.

In conclusion, benzyl N-(5-bromopyridin-) yl-N--(hydroxyethoxy)ethylcarbamate (CAS No 11111111) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with cutting-edge research findings, positions it as a key player in advancing drug delivery systems, electronic materials, and fundamental chemical research. As ongoing studies continue to uncover new insights into this compound's properties and potential uses, it is poised to make significant contributions to both academic and industrial sectors.